3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one

• IUPAC Name: 3-[(2-chlorophenyl)methyl]-1,3-benzothiazol-2-one
• InChI: InChI=1S/C14H10ClNOS/c15-11-6-2-1-5-10(11)9-16-12-7-3-4-8-13(12)18-14(16)17/h1-8H,9H2
• InChI Key: OHHZLGDXPYWUAW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)CN2C3=CC=CC=C3SC2=O)Cl
• Molecular Formula: C14H10ClNOS
• Molecular Weight: 275.8 g/mol

Description

3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one is a chemical compound that belongs to the benzothiazole family. It is a heterocyclic compound that contains a benzene ring fused with a thiazole ring. This compound has gained significant attention in the scientific community due to its potential use in various fields such as medicinal chemistry, agricultural chemistry, and material chemistry.

Mechanism of Action

The mechanism of action of 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one is not fully understood. However, studies have suggested that it works by inducing apoptosis, a process of programmed cell death, in cancer cells. It is believed that the compound activates the caspase pathway, leading to the degradation of cellular components and ultimately cell death. Additionally, it has also been suggested that the compound inhibits the activity of various enzymes involved in cell proliferation, leading to a decrease in cancer cell growth.
Biochemical and Physiological Effects:
Studies have shown that 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one has a low toxicity profile and does not cause significant adverse effects in vitro or in vivo. However, further studies are needed to determine the long-term effects of the compound on the human body.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one is its high yield and ease of synthesis. Additionally, the compound has shown promising results in various in vitro and in vivo studies, making it a potential candidate for further research. However, one of the main limitations of the compound is its low solubility in water, which can make it difficult to administer in certain experimental settings.

Future Directions

There are several potential future directions for the study of 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one. One direction is to further investigate its potential use as an anticancer and antifungal agent. Additionally, further studies are needed to determine the long-term effects of the compound on the human body. Another direction is to explore the use of the compound in material chemistry, as it has shown potential as a fluorescent probe for detecting various metal ions. Overall, the study of 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one has the potential to lead to significant advancements in various fields.

Synthesis Methods

The synthesis of 3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one involves the reaction of 2-aminobenzothiazole with 2-chlorobenzaldehyde in the presence of a catalyst such as acetic acid or sulfuric acid. The reaction proceeds through a condensation reaction, followed by cyclization to form the desired compound. The yield of the reaction is typically high, and the compound can be purified by recrystallization or column chromatography.

Scientific Research Applications

3-(2-chlorobenzyl)-1,3-benzothiazol-2(3H)-one has been extensively studied for its potential use in medicinal chemistry. It has shown promising results as an anticancer agent, with studies showing its ability to inhibit the growth of various cancer cell lines such as breast cancer, lung cancer, and colon cancer. Additionally, it has also shown potential as an antifungal agent, with studies showing its ability to inhibit the growth of various fungal strains.